Cas no 9004-62-0 (Hetastarch)

• Product Name: Hetastarch
• CAS No: 9004-62-0
• MF: C₂₉H₅₂O₂₁
• MW: 736.710592269897
• MDL: MFCD00072770
• CID: 48179
• PubChem ID: 87570670
• Update Time: 2025-08-14

Hetastarch Chemical and Physical Properties

Names and Identifiers

• Hetastarch
• 2-HYDROXYETHYL CELLULOSE
• CELLOSIZE WP-40
• CELLULOSE, 2-HYDROXYETHYL ETHER
• CELLULOSE, HYDROXYETHYL ETHER
• HEC
• HYDROXYETHYL CELLULOSE
• HYDROXYETHYL-CELLULOSE 140'000-160'000
• HYDROXYETHYL-CELLULOSE DYED WITH OSTAZIN BRILLIANT RED H-3B
• Hydroxyethyl cellulose ether
• 2-hydroxyethylcelluloseether
• ah15
• aw15(polysaccharide)
• aw15[polysaccharide]
• bl15
• cellosize
• cellosize4400h16
• cellosizeqp
• cellosizeqp1500
• cellosizeqp3
• cellosizeqp30000
• HEC、Hydroxyethyl Cellulose
• Hespan
• Plasmasteril
• Pentaspan
• Voluven
• Onkohas
• Hespander
• Hespander injection
• HAS [German]
• Penford 290
• Penford 280
• Penford 260
• Ethylex gum 2020
• Penford P 208
• Essex gum 1360
• Essex 1360
• Hetastarch [USAN:BAN]
• Pentastarch [USAN:BAN]
• O-(2-Hydroxyethyl)starch
• Hydroxyathylstarke [German]
• 2-Hydroxyethyl starch ether
• Starch 2-hydroxyethyl ether
• Tapioca starch hydroxyethyl ether
• ASL 607
• NOCAS_873934
• VZ36173
• A starch composed of
• Hydroxyethyl cellulose for antifreeze
• HEC-100000
• HEC-50000
• HEC-30000
• HEC-15000

• MDL： MFCD00072770
• Inchi： 1S/C29H52O21/c1-10-15(34)16(35)24(13(8-33)45-10)49-28-20(39)18(37)25(50-29-26(43-5-4-30)21(40)23(42-3)12(7-32)47-29)14(48-28)9-44-27-19(38)17(36)22(41-2)11(6-31)46-27/h10-40H,4-9H2,1-3H3
• InChI Key： CWSZBVAUYPTXTG-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(CO)O1)OC)O)O)OC1C(C(C(C(CO)O1)OC)O)OCCO)O)O)OC1C(CO)OC(C)C(C1O)O

Computed Properties

• Exact Mass: 736.3
• Monoisotopic Mass: 736.3
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 50
• Rotatable Bond Count: 15
• Complexity: 999
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 315
• Hydrogen Bond Acceptor Count: 21
• Topological Polar Surface Area: 315A^2
• Isotope Atom Count: 0

Experimental Properties

• Color/Form: White to yellowish fibrous or powdery solid
• Density: 0.75 g/mL at 25 °C(lit.)
• Melting Point: 288-290 °C (dec.)
• Solubility: H2O: ≤5 wt. % at 20 °C
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides
• PSA: 91.06000
• LogP: 0.35240
• Merck: 4673
• Solubility: Soluble in cold and hot water, insoluble in most organic solvents. It is only soluble in a few polar solvents such as formic acid, formaldehyde, dimethyl sulfone, dimethylformamide, dimethylacetamide, etc.
• Sensitiveness: Easily absorb moisture

Hetastarch Security Information

• WGK Germany：1
• Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22: do not breathe dust. S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36: wear appropriate protective clothing. S45: in case of accident or discomfort, go to the doctor for help immediately (preferably take the product container label). S24/25: prevent skin and eye contact.
• FLUKA BRAND F CODES：3
• RTECS：FJ5958000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Material Chemicals High Polymer Materials